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Compound of Interest

Compound Name: Tricyclazole-d3

Cat. No.: B12375867 Get Quote

Tricyclazole-d3 is a high-purity reference material essential for analytical and research

applications. Its physical and chemical properties are summarized below.

Property Value

Product Name Tricyclazole-d3 (Methyl-d3)

Chemical Name
8-(trideuteriomethyl)-triazolo[3,4-

b]benzothiazole

Molecular Formula C₉H₄D₃N₃S

Molecular Weight 192.26 g/mol

Exact Mass 192.0549 Da

CAS Number
Not available for deuterated form; 41814-78-2

for unlabeled

Appearance Off-white to white solid

Melting Point 187-188 °C

Solubility

Soluble in Methanol, Chloroform,

Dichloromethane. Water solubility: 1.6 g/L

(25°C)

Storage
Store at room temperature in a dark, inert

atmosphere.
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Analytical Data Summary
The following table summarizes the typical analytical results obtained for a batch of

Tricyclazole-d3, confirming its identity, purity, and isotopic enrichment.

Test Method Specification Result

Purity (by HPLC) HPLC-UV ≥ 98.0% 99.5%

Identity Confirmation LC-MS/MS Conforms to structure Conforms

Isotopic Enrichment Mass Spectrometry ≥ 99 atom % D 99.6 atom % D

Residual Solvents GC-MS
Meets USP <467>

limits
Complies

Experimental Protocols
Detailed methodologies for the key analytical tests are provided below.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method determines the purity of Tricyclazole-d3 by separating it from any potential

impurities.

Protocol:

Standard and Sample Preparation:

Accurately weigh approximately 10 mg of Tricyclazole-d3 reference standard and

dissolve in methanol to prepare a 1 mg/mL stock solution.

Prepare working standards by diluting the stock solution with the mobile phase.

Prepare the sample solution by dissolving the test material in methanol to a similar

concentration.

Instrumentation and Conditions:
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Instrument: HPLC system with UV detector.

Column: C18, 5 µm particle size, 250 mm x 4.6 mm I.D.

Mobile Phase: Isocratic mixture of Acetonitrile and Water (50:50, v/v), with the aqueous

phase pH adjusted to 2.85 using orthophosphoric acid.

Flow Rate: 0.85 mL/min.

Detection Wavelength: 231 nm.

Injection Volume: 20 µL.

Data Analysis:

The purity is calculated by comparing the peak area of the analyte in the sample

chromatogram to the total area of all peaks, expressed as a percentage (Area % method).
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HPLC Purity Analysis Workflow

Sample Preparation

HPLC Analysis

Data Processing

Weigh Sample Dissolve in Methanol Dilute with Mobile Phase Inject 20 µL C18 Column Separation
(ACN:H2O, 0.85 mL/min) UV Detection at 231 nm Acquire Chromatogram Integrate Peaks Calculate Area % Purity
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LC-MS/MS Identity Confirmation Workflow

Sample Preparation (QuEChERS)

LC-MS/MS Analysis Data Analysis

Homogenize Sample Extract with Acetonitrile Partition with Salts Cleanup (d-SPE) Inject Extract LC Separation ESI+ Ionization MRM Fragmentation
(m/z 193.2 -> fragments) Detect Ions Confirm Retention Time,

Precursor & Product Ions
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Tricyclazole Mechanism: DHN-Melanin Biosynthesis Inhibition

DHN-Melanin Pathway in Fungus

Result
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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